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Compound of Interest

Compound Name: Cholesteryl gamma linolenate

Cat. No.: B1252673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Cholesteryl gamma linolenate. Adherence to these procedures is critical for maintaining a

safe laboratory environment.

Cholesteryl gamma linolenate is not classified as a hazardous substance or mixture.[1]

However, standard laboratory safety protocols should always be followed to minimize any

potential risks.

Physical and Chemical Properties
Property Value Source

Appearance Colorless to light yellow liquid [2]

Molecular Formula C45H74O2 [2][3][4]

Molecular Weight 647.07 g/mol [2][4]

Storage

Pure form: -20°C for 3 years,

4°C for 2 years. In solvent:

-80°C for 6 months, -20°C for 1

month.

[2]
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Even when handling non-hazardous chemicals, a baseline of personal protective equipment is

essential to ensure safety.

PPE Category Recommended Equipment

Eye Protection Safety glasses or chemical safety goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Not generally required under normal use with

adequate ventilation. If creating aerosols or

working in a poorly ventilated area, a respirator

may be necessary.
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Operational Plan: Step-by-Step Guidance
1. Preparation and Handling:

Ventilation: Work in a well-ventilated area, such as a chemical fume hood, especially when

handling the substance as a powder or when using volatile solvents.

Weighing: If weighing the substance in its solid form, do so on a clean, designated surface.

Use a spatula to transfer the material. Avoid creating dust.

Preparing Solutions: When dissolving Cholesteryl gamma linolenate, add the solvent

slowly to the solute. If using a volatile solvent, prepare the solution in a chemical fume hood.

2. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation develops.[1]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Get

medical attention if symptoms occur.[1]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention if symptoms occur.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[1]

3. Spill Management:

Minor Spills: For a small spill of the liquid, absorb it with an inert material (e.g., sand,

vermiculite) and place it in a suitable container for disposal.

Cleaning: Clean the spill area thoroughly with soap and water.

Disposal Plan
As Cholesteryl gamma linolenate is not classified as hazardous, disposal procedures are

more straightforward than for hazardous materials. However, always comply with local, state,
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and federal regulations.

1. Unused Product:

If the product is in its original, uncontaminated state, it may be acceptable to dispose of it as

regular chemical waste, but it is best to consult your institution's environmental health and

safety (EHS) office.

2. Solutions:

Solutions of Cholesteryl gamma linolenate in non-hazardous solvents may be eligible for

drain disposal, depending on local regulations.[5][6][7] Always flush with a large excess of

water.

Solutions in hazardous or flammable solvents must be disposed of as hazardous waste.

Collect in a properly labeled, sealed container and arrange for pickup by your institution's

EHS office.

3. Contaminated Materials:

Personal protective equipment (gloves, etc.) and other materials (e.g., paper towels,

absorbent pads) that have come into contact with Cholesteryl gamma linolenate should be

placed in a sealed bag and disposed of in the regular trash, unless contaminated with a

hazardous solvent.[5][8]

4. Empty Containers:

Rinse empty containers thoroughly with a suitable solvent. Allow the container to dry

completely. The rinsed container can typically be disposed of in the regular trash or recycled,

depending on institutional policies.[5]
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Waste Generated

Is the waste mixed with a hazardous substance?

Dispose of as Hazardous Waste
(Follow EHS Guidelines)

Yes

Dispose of as Non-Hazardous Waste

No

Is the waste liquid or solid?

Liquid

Liquid

Solid

Solid

Permitted for Drain Disposal?
(Check local regulations) Dispose in regular laboratory trash

No
(Treat as chemical waste)

Flush down the drain with copious amounts of water

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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